N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide

• Molecular Formula: C19H21ClN2O3
• Molecular Weight: 360.8 g/mol
• IUPAC Name: N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide
• InChI: InChI=1S/C19H21ClN2O3/c1-3-10-25-15-7-5-6-13(11-15)19(24)22-17-12-14(8-9-16(17)20)21-18(23)4-2/h5-9,11-12H,3-4,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: DPEIKERCUYNXQZ-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=CC(=C1)C(=O)NC2=C(C=CC(=C2)NC(=O)CC)Cl

Description

N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide, also known as L-798106, is a synthetic compound that belongs to the class of benzamide derivatives. It has been extensively studied for its potential therapeutic applications in various diseases.

Mechanism of Action

The exact mechanism of action of N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide is not fully understood. However, it has been shown to inhibit the activity of the enzyme histone deacetylase (HDAC) which plays a crucial role in the regulation of gene expression. HDAC inhibitors such as N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide have been found to induce cell cycle arrest, apoptosis, and differentiation in cancer cells.
Biochemical and Physiological Effects:
N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide has been shown to have various biochemical and physiological effects. It has been found to inhibit the activity of HDAC which leads to the acetylation of histones and the regulation of gene expression. N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide has also been found to induce cell cycle arrest, apoptosis, and differentiation in cancer cells. Additionally, it has been shown to have anti-inflammatory and analgesic properties.

Advantages and Limitations for Lab Experiments

N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide has several advantages for lab experiments. It is a synthetic compound that can be easily synthesized in the lab. It has been extensively studied for its potential therapeutic applications in various diseases. However, there are also limitations to using N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide in lab experiments. It has been found to have low solubility in water which can limit its use in certain experiments. Additionally, the exact mechanism of action of N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide is not fully understood which can make it difficult to interpret the results of experiments.

Future Directions

There are several future directions for the study of N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide. One direction is to further investigate its potential therapeutic applications in cancer, inflammation, and pain. Another direction is to study its mechanism of action in more detail to better understand its effects on gene expression and cell cycle regulation. Additionally, future studies could focus on improving the solubility of N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide to make it more useful in lab experiments.

Synthesis Methods

The synthesis of N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide involves the condensation of 2-chloro-5-nitrobenzoic acid with propanoyl chloride to form 2-chloro-5-(propanoyloxy)benzoic acid. This intermediate is then reduced to 2-chloro-5-(propanoylamino)benzoic acid using sodium dithionite. The final step involves the coupling of 2-chloro-5-(propanoylamino)benzoic acid with 3-propoxyaniline in the presence of N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to yield N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide.

Scientific Research Applications

N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide has been studied for its potential therapeutic applications in various diseases such as cancer, inflammation, and pain. It has been shown to inhibit the growth of various cancer cell lines including breast, lung, and prostate cancer cells. N-[2-chloro-5-(propanoylamino)phenyl]-3-propoxybenzamide has also been found to have anti-inflammatory and analgesic properties.